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Compound of Interest

Compound Name: BDP R6G NHS ester

Cat. No.: B606002 Get Quote

An In-Depth Technical and Safety Guide to BDP R6G NHS Ester for Advanced Bioconjugation

Introduction
BDP R6G NHS ester is a high-performance, amine-reactive fluorescent probe belonging to the

borondipyrromethene (BODIPY) class of dyes.[1][2] Renowned for their exceptional

photostability, high fluorescence quantum yields, and sharp emission spectra, BODIPY dyes

are indispensable tools in modern life sciences research.[3][4] The BDP R6G variant is

spectrally similar to the classic dye Rhodamine 6G, exhibiting bright green fluorescence with

little dependence on environmental pH.[1][5][6] The N-hydroxysuccinimidyl (NHS) ester moiety

makes this reagent highly effective for covalently attaching the fluorophore to primary amines

on biomolecules, such as the ε-amino group of lysine residues in proteins, forming a highly

stable amide bond.[7][8][9]

This guide serves as a comprehensive technical resource for researchers, scientists, and drug

development professionals. It provides not only the critical safety and handling data typically

found in a Safety Data Sheet (SDS) but also delves into the underlying chemical principles,

offers field-proven experimental protocols, and presents troubleshooting insights to ensure

successful and reproducible bioconjugation outcomes.

Section 1: Core Chemical, Physical, and Spectral
Properties
A thorough understanding of the reagent's properties is the foundation of its effective use. BDP
R6G NHS ester is typically supplied as a dark-colored solid or crystal and should be handled
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with care in a laboratory setting.[2][4]

Property Value Source(s)

Chemical Name

2,5-Dioxo-1-pyrrolidinyl 3-(4,4-

difluoro-5-phenyl-3a,4a-diaza-

4-bora-s-indacen-3-

yl)propionate

[1][2]

Synonyms
BODIPY® R6G NHS ester,

BDP R6G succinimidyl ester
[1][5]

CAS Number 335193-70-9, 1443457-59-7 [1][2]

Molecular Formula C₂₂H₁₈BF₂N₃O₄ [1]

Molecular Weight 437.21 g/mol [1][2]

Appearance
Dark-green or dark-colored

crystals/powder
[2][4]

Solubility
Good solubility in anhydrous

DMSO and DMF
[2][10]

Excitation Max (λex) 530 nm [2]

Emission Max (λem) 548 nm [2]

Molar Extinction Coeff. (ε) 76,000 L⋅mol⁻¹⋅cm⁻¹ [2]

Fluorescence Quantum Yield

(Φ)
0.96 [2]

Section 2: Hazard Identification and Safety
Protocols
While BDP R6G NHS ester is shipped as a non-hazardous chemical for research purposes, it

must be handled with appropriate laboratory precautions.[1] This product is strictly for research

use only and is not intended for human or veterinary applications.[1][5]
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Hazard Class GHS H-Phrase
Precautionary
Measures

Source(s)

Acute Toxicity (Oral)
H303: May be harmful

if swallowed

Do not ingest. Wash

hands thoroughly after

handling. If

swallowed, call a

POISON CENTER or

doctor if you feel

unwell.

[5]

Acute Toxicity

(Dermal)

H313: May be harmful

in contact with skin

Avoid contact with

skin. Wear protective

gloves and lab coat.

[5]

Acute Toxicity

(Inhalation)

H333: May be harmful

if inhaled

Avoid breathing dust.

Ensure adequate

ventilation.

[5]

Eye Damage/Irritation
(Implied, based on

related compounds)

Wear safety glasses

or goggles. If in eyes,

rinse cautiously with

water for several

minutes.

[11]

Skin Sensitization
(Possible, based on

related compounds)

May cause an allergic

skin reaction.
[11]

Personal Protective Equipment (PPE):

Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Eye Protection: Safety glasses with side shields or goggles.

Skin and Body Protection: A standard laboratory coat should be worn.

Respiratory Protection: For handling large quantities of powder where dust may be

generated, a dust mask or respirator is advised.[12]
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Handling and Storage:

Handling: Avoid creating dust. Wash hands thoroughly after handling.[12] Keep away from

food, drink, and animal feedstuffs.[11]

Storage: Store in a dry, dark environment.[1] For long-term stability (months to years), store

at -20°C and desiccate.[1][2] For short-term storage (days to weeks), 0-4°C is acceptable.[1]

Once dissolved in an anhydrous solvent like DMSO, stock solutions can be stored at -20°C

for 1-2 months.[10] Protect from prolonged exposure to light.[2]

First-Aid Measures:

If Swallowed: Rinse mouth. Do NOT induce vomiting. Immediately call a POISON CENTER

or doctor.[11][12]

If on Skin: Remove contaminated clothing and wash the affected area with soap and water.

[12]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present

and easy to do. Continue rinsing. Seek medical attention if irritation persists.[11][12]

Disposal: Dispose of contents and container in accordance with local, regional, and national

regulations, typically through a licensed industrial waste disposal facility.[11]

Section 3: The Chemistry of Amine-Reactive
Labeling
The success of any bioconjugation strategy hinges on understanding the underlying chemical

reactions, including the desired pathway and potential side reactions.

The Primary Reaction: Aminolysis
The reaction between an NHS ester and a primary amine is a nucleophilic acyl substitution.[13]

The unprotonated primary amine (e.g., on a lysine side chain) acts as a nucleophile, attacking

the carbonyl carbon of the ester. This forms a transient intermediate that collapses, releasing

the N-hydroxysuccinimide (NHS) leaving group and forming a stable, covalent amide bond.[7]

[9]
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Caption: Mechanism of aminolysis: BDP R6G NHS ester reacts with a primary amine on a

protein.

The Competing Reaction: Hydrolysis
The primary challenge in using NHS esters is their susceptibility to hydrolysis in aqueous

solutions.[14] A water molecule can also act as a nucleophile, attacking the ester and

regenerating the inactive carboxylic acid form of the dye, rendering it incapable of conjugation.

[14][15] This competition is a critical factor to control.
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Caption: The competing hydrolysis reaction renders the NHS ester inactive.

Causality: The Critical Role of pH
The efficiency of the labeling reaction is a balancing act controlled primarily by pH.[13]

Low pH (<7.5): Primary amines on proteins are predominantly protonated (R-NH₃⁺). This

form is not nucleophilic, and the desired aminolysis reaction will proceed very slowly or not at

all.[13][16]

Optimal pH (8.0 - 8.5): In this range, a sufficient fraction of the amines are deprotonated and

nucleophilic (R-NH₂), allowing for an efficient reaction. While hydrolysis still occurs, the rate

of aminolysis is significantly faster, leading to high conjugation yields.[10][15][16]

High pH (>9.0): The rate of hydrolysis of the NHS ester increases dramatically.[14][15] The

half-life of the reagent can drop to mere minutes, meaning most of the dye will be inactivated

before it can react with the protein.[13]
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pH Temperature (°C)
Half-life of NHS
Ester (Hydrolysis)

Source(s)

7.0 0 4-5 hours [15]

8.0 4 ~1 hour [13]

8.6 4 10 minutes [15]

9.0 Room Temp Minutes [13]

Section 4: Experimental Workflow: Protein Labeling
Protocol
This section provides a robust, self-validating protocol for labeling an antibody or other protein

with BDP R6G NHS ester.
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1. Preparation

2. Reaction

3. Purification

4. Characterization

Prepare Protein
in Amine-Free Buffer

(e.g., PBS, pH 8.3-8.5)

Calculate & Add
Molar Excess of Dye
to Protein Solution

Prepare Dye Stock
in Anhydrous DMSO

(e.g., 10 mg/mL)

Incubate 1-2 hours
at Room Temperature
(Protected from Light)

Quench Reaction
(Optional, e.g., Tris)

Separate Conjugate
from Free Dye

(e.g., Gel Filtration)

Measure Absorbance
(280 nm & 530 nm)

Calculate Degree
of Labeling (DOL)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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